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Compound of Interest

Compound Name: (2-Ethylphenyl)methanol

Cat. No.: B1588447 Get Quote

As a Senior Application Scientist, my primary objective is to empower our partners in research

and development with not only high-quality reagents but also the critical knowledge required for

their safe handling and disposal. Improper chemical waste management poses significant risks

to personnel safety, regulatory compliance, and environmental integrity. This guide provides a

detailed, step-by-step protocol for the proper disposal of (2-Ethylphenyl)methanol, grounded

in established safety principles and regulatory frameworks. The causality behind each step is

explained to ensure a self-validating and trustworthy system for your laboratory operations.

Hazard Identification and Risk Assessment
Before any handling or disposal procedure, a thorough understanding of the substance's

hazard profile is essential. While (2-Ethylphenyl)methanol is not as extensively documented

as some common solvents, its properties can be reliably inferred from its chemical structure as

an aromatic alcohol, analogous to benzyl alcohol.

(2-Ethylphenyl)methanol, with the chemical formula C₉H₁₂O, is an organic compound that

must be handled with care.[1] The primary risks associated with this class of chemicals include

combustibility, irritation to the skin and eyes, and potential harm if inhaled or ingested.[2]

The cornerstone of chemical disposal in the United States is the Resource Conservation and

Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[3][4]

Under RCRA, a chemical waste is considered hazardous if it is specifically "listed" or if it

exhibits one of four "characteristics": ignitability, corrosivity, reactivity, or toxicity.[5] (2-
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Ethylphenyl)methanol is not a listed hazardous waste; therefore, its classification depends on

its characteristics. The most relevant characteristic for this compound is ignitability.

Property / Regulation Identifier / Value Significance for Disposal

CAS Number 767-90-8

Unique identifier for chemical

inventory and waste tracking.

[1]

Molecular Formula C₉H₁₂O
Indicates its organic nature as

an aromatic alcohol.[1]

Inferred Health Hazards

Causes skin and serious eye

irritation. Harmful if swallowed

or inhaled.

Dictates the required Personal

Protective Equipment (PPE)

and handling procedures to

prevent exposure.[2]

Inferred Physical Hazards Combustible Liquid.

Requires storage away from

ignition sources and

determines its potential

classification as hazardous

waste.[2][6]

RCRA Hazardous Waste Code Potentially D001 (Ignitability)

This code applies if the liquid

has a flash point below 60°C

(140°F). The specific flash

point must be confirmed from

the Safety Data Sheet (SDS)

provided by the supplier.[5][7]

Pre-Disposal Safety Protocol
Ensuring personal and environmental safety is the non-negotiable first step in any chemical

handling procedure. This involves a combination of engineering controls and appropriate

Personal Protective Equipment (PPE).

Engineering Controls
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All handling and preparation of (2-Ethylphenyl)methanol for disposal, including transferring

and labeling, should be conducted inside a certified chemical fume hood. This minimizes the

inhalation of potentially harmful vapors.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (2-Ethylphenyl)methanol waste. The rationale

for each piece of equipment underscores its importance in creating a safe operating

environment.

PPE Item Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes that can cause

serious eye irritation.[2][8]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile or Neoprene).

Prevents direct skin contact,

which can cause irritation and

potential absorption.[8]

Body Protection Standard laboratory coat.
Protects personal clothing from

contamination.[8]

Step-by-Step Disposal Protocol
The disposal of (2-Ethylphenyl)methanol must be methodical to ensure regulatory compliance

and safety. This protocol outlines the decision-making process from waste generation to final

removal.

Step 1: Waste Characterization
The first and most critical step is to determine if the waste is hazardous.

Consult the SDS: Obtain the Safety Data Sheet for the specific (2-Ethylphenyl)methanol
product you are using. Locate the "Physical and Chemical Properties" section to find the

flash point.

Apply the Ignitability Test:
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If the flash point is less than 60°C (140°F), the waste is considered a D001 ignitable

hazardous waste under RCRA.[5]

If the flash point is at or above 60°C (140°F), and the waste is not mixed with other

hazardous substances, it may not be classified as hazardous waste. However, always

consult with your institution's Environmental Health & Safety (EHS) department, as state

or local regulations may be more stringent.[9]

Step 2: Segregation and Containerization
Proper segregation prevents dangerous chemical reactions and ensures the waste stream is

correctly identified.

Do Not Mix: Do not mix (2-Ethylphenyl)methanol waste with other waste streams,

particularly strong oxidizing agents, acids, or bases, to prevent potentially violent reactions.

[9][10]

Select a Compatible Container: Collect the waste in a designated, leak-proof container made

of a compatible material. High-density polyethylene (HDPE) or glass containers are typically

appropriate. Ensure the container has a secure, tight-fitting lid.[11][12]

Leave Headspace: Do not fill the container to the top. Leave at least 10% of the container

volume as headspace to allow for vapor expansion.

Step 3: Labeling the Waste Container
Accurate labeling is a regulatory requirement and is crucial for safety.

Affix a Hazardous Waste Label: As soon as the first drop of waste enters the container, it

must be labeled.

Complete the Label: The label must include:

The words "Hazardous Waste".

The full chemical name: "(2-Ethylphenyl)methanol". Do not use abbreviations.

The specific hazard characteristics (e.g., "Ignitable").
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The date on which waste was first added to the container (the "accumulation start date").

Step 4: Storage and Final Disposal
Accumulation: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) or a central hazardous waste storage area, as per your facility's

protocols. The storage area must be secure and away from ignition sources.[6]

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup by a

licensed hazardous waste disposal contractor. Do not attempt to dispose of the chemical

down the drain or in regular trash.[13][14]

Spill and Emergency Procedures
In the event of a spill, a prompt and correct response is critical to mitigate hazards.

Minor Spills (e.g., a few milliliters inside a chemical fume hood):

Ensure your PPE is on.

Absorb the spill using a non-combustible absorbent material like vermiculite, sand, or

earth.[2]

Scoop the absorbent material into a designated hazardous waste container using non-

sparking tools.[6]

Wipe the area with a cloth and decontaminate with soap and water. All cleanup materials

must be disposed of as hazardous waste.[8]

Major Spills:

Evacuate the immediate area and alert nearby personnel.

If the substance is flammable, eliminate all sources of ignition.[6]

Contact your institution's EHS or emergency response team immediately. Do not attempt

to clean up a large spill without specialized training and equipment.
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First Aid Measures
Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with plenty

of soap and water.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2]

Ingestion: Call a poison center or doctor immediately. Do not induce vomiting.[2]

Visualization of the Disposal Workflow
To clarify the decision-making process, the following diagram outlines the procedural flow for

managing (2-Ethylphenyl)methanol waste.
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Generation & Assessment

Hazard Classification

Hazardous Waste Protocol (RCRA D001) Non-Hazardous Waste Protocol

Waste (2-Ethylphenyl)methanol
Generated

Consult SDS for Flash Point

Flash Point < 60°C (140°F)?

Segregate & Collect in Compatible,
Labeled Container

Yes

Consult EHS for Institutional &
Local Disposal Regulations

No

Store in Satellite Accumulation Area
(Away from ignition sources)

Arrange Pickup by Licensed
Hazardous Waste Contractor

Dispose per EHS Guidance

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (2-Ethylphenyl)methanol waste.
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By adhering to this comprehensive guide, researchers, scientists, and drug development

professionals can manage (2-Ethylphenyl)methanol waste streams confidently, ensuring a

safe laboratory environment and maintaining full regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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